Cas no 175137-22-1 (4-Hydrazinyl-7-methylthieno[3,2-d]pyrimidine)

• Product Name: 4-Hydrazinyl-7-methylthieno[3,2-d]pyrimidine
• CAS No: 175137-22-1
• MF: C₇H₈N₄S
• MW: 180.230218887329
• MDL: MFCD00205196
• CID: 134209
• PubChem ID: 2777587
• Update Time: 2025-06-07

4-Hydrazinyl-7-methylthieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinyl-7-methylthieno[3,2-d]pyrimidine
• (7-methylthieno[3,2-d]pyrimidin-4-yl)hydrazine
• 4-Hydrazino-7-methylthieno[3,2-d]pyrimidine
• 7-METHYLTHIENO[3,2-D]PYRIMIDIN-4-HYDRAZINE
• Thieno[3,2-d]pyrimidine,4-hydrazinyl-7-methyl-
• AC1MCRTR
• CTK4D5328
• MolPort-000-157-537
• SBB089702
• SureCN6644763
• BUTTPARK 46\18-79
• 3-METHYLTHIENO(3,2-D)PYRIMIDIN-7-HYDRAZINE
• N-(4-Methyl-thiazol-2-yl)-2-p-tolylamino-propionamide
• Thieno[3,2-d]pyrimidin-4(1H)-one, 7-methyl-, hydrazone (9CI)
• A811780
• (7-methylthieno[3,2-d]pyrimidin-4-yl)diazane
• (7-methyl-4-thieno[3,2-d]pyrimidinyl)hydrazine
• FT-0618604
• MFCD00205196
• AKOS006228427
• SCHEMBL6644763
• CS-W000431
• 175137-22-1
• DTXSID20380578
• Thieno[3,2-d]pyrimidine, 4-hydrazinyl-7-methyl-

• MDL： MFCD00205196
• Inchi： 1S/C7H8N4S/c1-4-2-12-6-5(4)9-3-10-7(6)11-8/h2-3H,8H2,1H3,(H,9,10,11)
• InChI Key： OYVFRPLAVKGESQ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2=C1C(=NC=N2)NN

Computed Properties

• Exact Mass: 180.04700
• Monoisotopic Mass: 180.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.2
• Topological Polar Surface Area: 92.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.472
• Melting Point: 256-258°C
• Boiling Point: 412℃at760mmHg
• Flash Point: 203°C
• Refractive Index: 1.793
• PSA: 92.07000
• LogP: 2.05860
• Solubility: Not determined

4-Hydrazinyl-7-methylthieno[3,2-d]pyrimidine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-Hydrazinyl-7-methylthieno[3,2-d]pyrimidine

Chemical Profile of 4-Hydrazinyl-7-methylthieno[3,2-d]pyrimidine (CAS No. 175137-22-1)

4-Hydrazinyl-7-methylthieno[3,2-d]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 175137-22-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of both hydrazine and methyl substituents in its molecular framework imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery.

The structural composition of 4-hydrazinyl-7-methylthieno[3,2-d]pyrimidine consists of a thiophene ring fused with a pyrimidine core, with the hydrazine group attached at the 4-position and a methyl group at the 7-position. This specific arrangement facilitates interactions with various biological targets, including enzymes and receptors involved in critical cellular processes. The compound's ability to modulate these interactions has led to its investigation in several therapeutic areas.

Recent advancements in medicinal chemistry have highlighted the potential of thienopyrimidine derivatives as scaffolds for developing novel therapeutic agents. Among these derivatives, 4-hydrazinyl-7-methylthieno[3,2-d]pyrimidine has been studied for its pharmacological profile, particularly in the context of anticancer and anti-inflammatory applications. The hydrazine moiety is known to exhibit reactivity with electrophilic centers, which can be leveraged to design molecules that interfere with key signaling pathways in disease states.

In terms of biological activity, preliminary studies suggest that 4-hydrazinyl-7-methylthieno[3,2-d]pyrimidine may possess inhibitory effects on certain enzymes implicated in tumor growth and progression. For instance, its structure resembles that of known kinase inhibitors, which are pivotal in targeted cancer therapies. Additionally, the compound's interaction with DNA or RNA-binding proteins could offer insights into its potential role in modulating gene expression or protein function.

The synthesis of 4-hydrazinyl-7-methylthieno[3,2-d]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include cyclization reactions to form the thienopyrimidine core, followed by functional group transformations to introduce the hydrazine and methyl groups at appropriate positions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further preclinical investigations.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 4-hydrazinyl-7-methylthieno[3,2-d]pyrimidine with potential biological targets. These studies often employ docking algorithms to predict how the compound interacts with proteins such as kinases or transcription factors. Such insights are crucial for optimizing lead compounds into viable drug candidates by identifying key pharmacophoric elements and potential liabilities.

The pharmacokinetic properties of 4-hydrazinyl-7-methylthieno[3,2-d]pyrimidine are also under scrutiny to assess its suitability for therapeutic use. Factors such as solubility, stability, metabolic degradation pathways, and distribution within biological systems play a critical role in determining its bioavailability and efficacy. Experimental techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to characterize these properties accurately.

In conclusion,4-hydrazinyl-7-methylthieno[3,2-d]pyrimidine represents an intriguing molecule with potential applications in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset for further development. As research progresses,thienopyrimidine derivatives like this one continue to be explored for their therapeutic promise across various medical conditions.